Cas no 1094233-96-1 (1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol)

• Product Name: 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol
• CAS No: 1094233-96-1
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 4571114
• Update Time: 2025-06-09

1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(3-aminopyridin-2-yl)piperidin-4-yl]methanol
• 4-Piperidinemethanol, 1-(3-amino-2-pyridinyl)-
• 1-(3-Amino-2-pyridinyl)-4-piperidinemethanol
• 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol

• Inchi： 1S/C11H17N3O/c12-10-2-1-5-13-11(10)14-6-3-9(8-15)4-7-14/h1-2,5,9,15H,3-4,6-8,12H2
• InChI Key： SBYMDWJJSFUUEI-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2N)CCC(CO)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol

Professional Introduction to 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol (CAS No. 1094233-96-1)

1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1094233-96-1, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound, featuring a combination of piperidine and aminopyridine moieties, makes it a valuable scaffold for designing novel therapeutic agents.

The< strong>nomenclature of 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol precisely describes its molecular structure, highlighting its dual functional groups. The presence of an amine group on the 3-position of the pyridine ring and a hydroxymethyl group on the 4-position of the piperidine ring contributes to its unique chemical properties. These structural features are crucial for its interaction with biological targets, making it a compelling candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The< strong>piperidine moiety is particularly well-known for its ability to enhance binding affinity and selectivity, while the< strong>aminopyridine component offers additional opportunities for molecular optimization. This combination has led to the exploration of 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol as a potential lead compound in the design of novel therapeutics.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing both< strong>piperidine and< strong>aminopyridine groups can interact with neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxymethyl group on the piperidine ring further enhances its pharmacological profile by allowing for hydrogen bonding interactions, which are essential for effective receptor binding.

The< strong>CAS number 1094233-96-1 provides a unique identifier for this compound, facilitating its use in scientific literature and patents. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The availability of this compound through reputable chemical suppliers has also facilitated its incorporation into various research projects, including high-throughput screening campaigns and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol with greater accuracy. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify potential binding modes and optimize the compound's pharmacokinetic properties before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates, including derivatives of 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol.

The synthesis of 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring that researchers obtain high-purity material for their studies.

In conclusion, 1-(3-Aminopyridin-2-yl)piperidin-4-ylmethanol (CAS No. 1094233-96-1) is a versatile and innovative compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research in this field continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.